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Compound of Interest

Compound Name:
D-Saccharic acid 1,4-lactone

hydrate

Cat. No.: B15613722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Saccharic acid 1,4-lactone hydrate, a derivative of D-glucaric acid, is a molecule of

significant interest in the fields of biochemistry and pharmacology. It is a well-established

inhibitor of the enzyme β-glucuronidase, an activity that underpins its potential therapeutic

applications and its use as a crucial tool in drug development research. This technical guide

provides a comprehensive overview of the molecular structure, physicochemical properties,

and biological activity of D-Saccharic acid 1,4-lactone hydrate, with a focus on detailed

experimental methodologies.

Molecular Structure and Identification
D-Saccharic acid 1,4-lactone hydrate is the monohydrate form of the 1,4-lactone of D-

saccharic acid. Its chemical structure is characterized by a five-membered lactone ring derived

from the dicarboxylic acid, D-saccharic acid.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
2-(3,4-dihydroxy-5-oxooxolan-2-yl)-2-

hydroxyacetic acid hydrate

Synonyms D-Glucaro-1,4-lactone, D-Saccharolactone

CAS Number 61278-30-6

Chemical Formula C₆H₈O₇ • H₂O[1][2][3][4]

Molecular Weight 210.14 g/mol [1][2][3][4]

SMILES
O.O[C@@H]1--INVALID-LINK--

C(=O)O[C@@H]1--INVALID-LINK--C(O)=O

InChI

InChI=1S/C6H8O7.H2O/c7-1-2(8)6(12)13-

4(1)3(9)5(10)11;/h1-4,7-9H,

(H,10,11);1H2/t1-,2-,3+,4+;/m1./s1

Physicochemical Properties
The physicochemical properties of D-Saccharic acid 1,4-lactone hydrate are crucial for its

handling, formulation, and application in experimental settings.

Table 2: Physicochemical Data
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Property Value

Appearance White solid

Melting Point 91 - 93 °C

Solubility

    Water 50 mg/mL

    DMSO 20 mg/mL[1][3]

    Ethanol 20 mg/mL[1][3]

    DMF 20 mg/mL[1][3]

    PBS (pH 7.2) 10 mg/mL[1][3]

UV/Vis (λmax) 216 nm

Purity ≥95%

Synthesis and Purification
The synthesis of D-Saccharic acid 1,4-lactone typically involves the oxidation of D-glucose

followed by lactonization.

Experimental Protocol: Synthesis of D-Saccharic Acid
from D-Glucose
A common method for the synthesis of D-saccharic acid is the nitric acid oxidation of D-

glucose.[5][6]

Oxidation: D-glucose is slowly added to pre-heated nitric acid (e.g., 70%) with stirring. The

temperature is maintained at a controlled temperature (e.g., 55-60 °C) during the addition.

Reaction: The reaction mixture is stirred for a period of time (e.g., 30 minutes) after the

addition of glucose is complete.

Work-up: The reaction mixture is cooled, and the pH is adjusted with a base (e.g., potassium

hydroxide) to precipitate the potassium acid saccharate salt.
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Isolation: The precipitated salt is collected by filtration, washed, and dried.

Experimental Protocol: Lactonization and Purification
The conversion of D-saccharic acid to its 1,4-lactone can be achieved through acidification and

dehydration.

Acidification: The potassium salt of D-saccharic acid is dissolved in water and treated with an

acid resin to obtain the free acid.

Lactonization: The aqueous solution of D-saccharic acid is heated to promote intramolecular

esterification (lactonization).

Purification: The resulting D-Saccharic acid 1,4-lactone hydrate can be purified by

recrystallization from a suitable solvent system. The purity can be assessed by techniques

such as High-Performance Liquid Chromatography (HPLC).

Molecular Structure Elucidation
The precise three-dimensional structure of D-Saccharic acid 1,4-lactone hydrate can be

determined using a combination of spectroscopic and crystallographic techniques.

Experimental Protocol: X-ray Crystallography
Single-crystal X-ray diffraction is the definitive method for determining the molecular structure

of a crystalline solid.

Crystal Growth: High-quality single crystals of D-Saccharic acid 1,4-lactone hydrate are

grown from a supersaturated solution by slow evaporation of the solvent.

Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The diffraction data is used to solve the phase problem

and generate an initial electron density map. The atomic positions and thermal parameters

are then refined to obtain the final crystal structure.
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Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of individual

atoms within the molecule.

Sample Preparation: A sample of D-Saccharic acid 1,4-lactone hydrate (typically 5-25 mg

for ¹H NMR, 50-100 mg for ¹³C NMR) is dissolved in a deuterated solvent (e.g., D₂O, DMSO-

d₆).

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.

Two-dimensional NMR experiments, such as COSY and HSQC, can be performed to aid in

the assignment of signals.

Spectral Analysis: The chemical shifts, coupling constants, and integration of the NMR

signals are analyzed to confirm the molecular structure and stereochemistry of the molecule.

Biological Activity: Inhibition of β-Glucuronidase
The primary and most well-documented biological activity of D-Saccharic acid 1,4-lactone
hydrate is its potent inhibition of the enzyme β-glucuronidase.[2][7] This enzyme is involved in

the metabolism of various endogenous and exogenous compounds, including many drugs. By

inhibiting β-glucuronidase, D-Saccharic acid 1,4-lactone can prevent the cleavage of

glucuronide conjugates, which has important implications for drug efficacy and toxicity.

Table 3: Inhibitory Activity

Target Enzyme IC₅₀ Value

Human β-glucuronidase 48.4 µM[7]

Signaling Pathway: β-Glucuronidase Inhibition
The inhibition of β-glucuronidase by D-Saccharic acid 1,4-lactone prevents the reactivation of

glucuronidated drug metabolites in the gastrointestinal tract, thereby mitigating drug-induced

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15613722?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/18896.pdf
https://www.caymanchem.com/product/18896/d-saccharic-acid-1%2C4-lactone-(hydrate)
https://www.biomol.com/products/chemicals/biochemicals/d-saccharic-acid-1-4-lactone-hydrate-cay18896-100
https://www.biomol.com/products/chemicals/biochemicals/d-saccharic-acid-1-4-lactone-hydrate-cay18896-100
https://www.scbt.com/p/d-saccharic-acid-1-4-lactone-monohydrate-61278-30-6
https://patents.google.com/patent/US2809989A/en
https://patents.google.com/patent/US2809989A/en
https://patents.google.com/patent/US2436659A/en
https://www.medchemexpress.com/d-saccharic-acid-1-4-lactone-hydrate.html
https://www.benchchem.com/product/b15613722/docs#an-in-depth-technical-guide-to-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/product/b15613722/docs#an-in-depth-technical-guide-to-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/product/b15613722/docs#an-in-depth-technical-guide-to-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/product/b15613722/docs#an-in-depth-technical-guide-to-d-saccharic-acid-1-4-lactone-hydrate
https://www.benchchem.com/product/b15613722?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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